Cas no 2171463-54-8 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid
• CAS No: 2171463-54-8
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6036511
• PubChem ID: 165806096
• Update Time: 2025-10-28

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid
• 2171463-54-8
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-4-methylpentanoic acid
• EN300-1495552

• Inchi： 1S/C26H32N2O6/c1-17(11-12-24(29)30)15-27-25(31)23(13-14-33-2)28-26(32)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QRFLNOQZWNSXFZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)CCC(=O)O)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid and Its Significance in Modern Chemical Biology

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid, identified by its CAS number 2171463-54-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, with its intricate structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety, amide linkages, and methoxy substituents, makes it a versatile scaffold for further chemical modifications and biological investigations.

The Fmoc group, a protecting group commonly used in peptide synthesis, plays a crucial role in the controlled modification of amino acids during the development of peptide-based drugs. The incorporation of this group into the molecule suggests its utility in constructing complex peptidomimetics or as an intermediate in the synthesis of larger biomolecules. Additionally, the 4-methoxybutanamido and 4-methylpentanoic acid portions of the name indicate a branched-chain structure that may influence solubility, metabolic stability, and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. The structural features of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid make it an attractive candidate for virtual screening against large databases of protein targets. This approach has been instrumental in identifying novel therapeutic agents for various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.

In the realm of drug discovery, the synthesis and characterization of such compounds are often guided by principles of medicinal chemistry. The optimization of key pharmacophoric elements—such as hydrogen bonding donors/acceptors, hydrophobic interactions, and electronic distributions—can significantly enhance the biological activity of a molecule. The presence of multiple rotatable bonds in 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid provides ample opportunities for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) strategies.

One particularly intriguing aspect of this compound is its potential role as a building block for protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, including signal transduction, blood clotting, and immune responses. Inhibiting specific proteases has been a successful strategy for treating diseases such as HIV/AIDS, cancer, and hepatitis C. The amide bond in 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid could serve as a hinge region to interact with the active site of target proteases, while the fluorenylmethoxycarbonyl group could be used to facilitate further derivatization.

The methoxy substituents on the molecule may also contribute to its pharmacological properties by influencing lipophilicity and metabolic stability. Methoxy groups are commonly found in biologically active compounds due to their ability to modulate both hydrophobicity and hydrogen bonding capabilities. By strategically positioning these groups within the molecule, researchers can fine-tune its interaction with biological targets while ensuring adequate pharmacokinetic profiles.

Recent studies have highlighted the importance of peptidomimetics in overcoming limitations associated with peptide-based drugs, such as poor oral bioavailability and susceptibility to enzymatic degradation. Compounds like 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid offer a promising alternative by combining elements of peptides with small molecules to achieve improved pharmacological properties. The Fmoc group serves as a handle for controlled synthesis, while the remaining structure can be tailored to optimize binding affinity and selectivity.

The field of chemical biology continues to evolve rapidly, driven by technological innovations in synthetic chemistry, analytical techniques, and computational methods. The study of compounds like 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid exemplifies this progress by bridging the gap between molecular design and biological function. As our understanding of disease mechanisms deepens, so too does our ability to develop targeted therapies based on sophisticated molecular architectures.

In conclusion,5-2-( {(9H-fluoren - 9 - ylmethoxycarbonyl } amino ) - 4 - meth oxybutan amid o - 4 - methylpen tano ic ac id (CAS no. 2171463 - 54 - 8) represents a significant advancement in the design and development of novel therapeutic agents. Its unique structural features make it a valuable tool for researchers exploring new frontiers in chemical biology and drug discovery. As research progresses，this compound is likely to play an increasingly important role in addressing some o f today's most pressing medical challenges.